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Compound of Interest

Compound Name: MRT68921 hydrochloride

For Immediate Release: This document furnishes crucial safety and logistical guidance for the
appropriate disposal of MRT68921 hydrochloride, a potent dual inhibitor of NUAK1 and
ULK1/2 kinases utilized in autophagy research.[1] It is imperative for researchers, scientists,
and drug development professionals to strictly follow these procedures to maintain laboratory
safety and ensure regulatory compliance.

Due to its nature as a potent, biologically active compound, MRT68921 hydrochloride must be
managed and discarded as hazardous chemical waste. The procedures outlined below are
rooted in established best practices for the disposal of powerful small molecule inhibitors and
general laboratory chemical waste.[2][3]

Core Principles of Disposal

The overriding principle for the disposal of MRT68921 hydrochloride is that all waste streams
containing this compound are to be treated as hazardous. As specific quantitative data for
disposal are not readily available in public resources, a comparative data table is not provided.
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Waste Stream Recommended Disposal Method

Must be disposed of as hazardous chemical
Unused/Expired Solid MRT68921 hydrochloride  waste. It should not be discarded in regular
trash or washed down the drain.[2]

Should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

Solutions Containing MRT68921 hydrochloride ] o ) .
Disposal down the drain is strictly prohibited.[2]

[4]

Contaminated Laboratory Equipment (e.g., vials, Must be placed in a designated, sealed, and

pipette tips, gloves) clearly labeled hazardous waste container.[2]

Operational Safety Guide

Personal Protective Equipment (PPE)

Prior to handling or disposing of MRT68921 hydrochloride, all personnel must be equipped
with the following PPE:

¢ Hand Protection: Wear suitable chemical-resistant gloves.
o Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.

o Body Protection: A laboratory coat or other appropriate protective clothing is required to
prevent skin contact.[3]

All work involving this compound should be performed in a well-ventilated space, ideally within
a certified chemical fume hood, to mitigate the risk of inhalation.[3]

Step-by-Step Disposal Protocol

The safe disposal of MRT68921 hydrochloride and any associated waste materials must be
carried out by following these steps:

o Immediate Segregation: At the point of generation, all waste contaminated with MRT68921
hydrochloride must be immediately separated from other laboratory waste streams.[2] This
includes any unused solid compound, solutions, and all contaminated disposable items.
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o Waste Containment:

o Solid Waste: Unused or expired solid MRT68921 hydrochloride, along with any
contaminated solid materials such as weighing paper, pipette tips, and gloves, must be
placed into a designated, durable, and sealable hazardous waste container.[2]

o Liquid Waste: All solutions containing MRT68921 hydrochloride are to be collected in a
dedicated, leak-proof, and shatter-resistant container, which must be kept securely capped
when not in use.[2][5]

o Accurate Labeling: Every hazardous waste container must be clearly and correctly labeled
with the following information:

[¢]

The words "Hazardous Waste."[3][6]

[e]

The full chemical name: "MRT68921 hydrochloride."

o

The CAS Number: 2080306-21-2.[1]

[¢]

Clear indication of the associated hazards (e.g., "Toxic," "Potent Compound").

» Proper Storage of Chemical Waste:

o Hazardous waste containers should be stored in a designated Satellite Accumulation Area
(SAA) located at or near the point of waste generation.[4][5][6]

o To prevent spills, waste containers must be kept in secondary containment.[4]

o Incompatible waste materials must not be mixed. For instance, acids and bases should be
stored separately, and oxidizing agents must be kept away from reducing agents and
organic compounds.[5]

e Decontamination Procedures:

o Any surfaces or equipment that have come into contact with MRT68921 hydrochloride
must be decontaminated. A standard procedure involves wiping the affected surfaces with
a suitable solvent (e.g., 70% ethanol), followed by a cleaning agent. All materials used for
cleaning are to be disposed of as hazardous waste.[2]
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» Waste Collection and Disposal:

o Adhere to your institution's established protocols for the collection of hazardous waste,
which typically involves contacting the Environmental Health and Safety (EHS) department
to schedule a pickup.[2][4][6]

o Itis strictly forbidden to dispose of MRT68921 hydrochloride or any of its solutions down
the drain or in the regular trash.[2][4][7]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of MRT68921 hydrochloride.
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Disclaimer: This document is intended as a general guide. Always refer to your institution's
specific Safety Data Sheet (SDS) and chemical waste disposal protocols. All laboratory
personnel handling this compound must receive training on its potential hazards and proper
handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of MRT68921
Hydrochloride: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028447#mrt68921-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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